Cas no 10138-04-2 (ammonium ferric sulfate;ferric ammonium alum)

• Product Name: ammonium ferric sulfate;ferric ammonium alum
• CAS No: 10138-04-2
• MF: FeH₅NO₄S
• MW: 170.954000234604
• CID: 48415
• Update Time: 2025-06-13

ammonium ferric sulfate;ferric ammonium alum Chemical and Physical Properties

Names and Identifiers

• AMMONIUM IRON (III) SULFATE, AR
• Ammonium iron(III) sulfate
• ammonium ferric disulfate
• ammonium ferric sulfate
• AMMONIUM FERRIC SULPHATE
• Ammoniumeisen(III)-sulfat
• ammoniumironbis(sulphate)
• FERRIC ALUM
• ferric ammonium alum
• FERRIC AMMONIUM SULFATE
• FERRIC AMMONIUM SULPHATE
• IRON ALUM
• AMMoniuM iron(III)
• ammonium ferric sulfate;ferric ammonium alum
• Ammonium iron bis(sulphate)
• 0,1mol/l(0,1N)SV
• Ammonium Ferric Sulfate Solution
• ammoniumferricsulfate,12-hydrate
• FERRIC AMMONIUM SULFATE, SAT
• FERRIC AMMONIUM SULFATE, SATURATED, 725G/L
• FERRIC ALUM INDICATOR VOLHARD

• MDL： MFCD00012019
• Inchi： 1S/Fe.H3N.H2O4S/c;;1-5(2,3)4/h;1H3;(H2,1,2,3,4)
• InChI Key： SGSXYQPXIVHYON-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.[Fe].N

Computed Properties

• Exact Mass: 265.87300
• Monoisotopic Mass: 265.872775
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178

Experimental Properties

• Color/Form: Colorless octahedral crystals, generally slightly purplish, will turn to light brown in air.
• Density: 1.710
• Melting Point: 40 C
• Boiling Point: 330 °C at 760 mmHg
• Flash Point: 28°F
• Solubility: 极易溶于H2O；不溶于乙醇
• Stability/Shelf Life: Stable.
• PSA: 177.69000
• LogP: 0.14960
• Solubility: Soluble in water, insoluble in ethanol.

ammonium ferric sulfate;ferric ammonium alum Security Information

• Hazardous Material transportation number：UN 3264 8/PG 3
• Hazard Category Code： R36/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/38

Additional information on ammonium ferric sulfate;ferric ammonium alum

Comprehensive Guide to Ammonium Ferric Sulfate (CAS No. 10138-04-2) and Its Industrial Applications

Ammonium ferric sulfate, also known as ferric ammonium alum or iron(III) ammonium sulfate, is a versatile inorganic compound with the chemical formula NH₄Fe(SO₄)₂·12H₂O. This double salt of iron and ammonium sulfate is widely recognized for its role in water treatment, laboratory applications, and industrial processes. With the growing demand for eco-friendly chemicals, ammonium ferric sulfate dodecahydrate has gained attention as a safer alternative to traditional coagulants in wastewater management.

The compound crystallizes as pale violet octahedral crystals, soluble in water but insoluble in ethanol. Its CAS registry number 10138-04-2 serves as a unique identifier in chemical databases and safety documentation. Recent trends in green chemistry applications have highlighted its advantages over aluminum-based coagulants, particularly in reducing residual metal concentrations in treated water. Environmental engineers frequently search for "best practices for ammonium ferric sulfate in water purification" as municipalities seek cost-effective solutions for heavy metal removal.

In analytical chemistry, ferric ammonium alum solution serves as a redox indicator and mordant in dyeing processes. The textile industry values its consistent performance in improving color fastness, with many manufacturers inquiring about "optimizing ammonium ferric sulfate concentrations for textile treatment." Research indicates that concentrations between 0.5-2% w/v typically yield optimal results for most natural fibers without compromising material integrity.

The pharmaceutical industry utilizes ammonium iron(III) sulfate as a starting material for iron supplements and hematinic preparations. Current Good Manufacturing Practice (cGMP) guidelines specify strict quality parameters for pharmaceutical-grade material, prompting frequent searches for "USP grade ammonium ferric sulfate suppliers." Analytical testing typically includes assays for iron content (14.5-15.5%), ammonium ion concentration, and heavy metal limits.

Material science applications have expanded with nanotechnology developments. Researchers investigating "ammonium ferric sulfate in nanoparticle synthesis" report its effectiveness as a precursor for iron oxide nanoparticles used in magnetic fluids and biomedical applications. The compound's controlled decomposition at elevated temperatures makes it suitable for producing uniform particle sizes in the 10-50 nm range.

Food-grade ferric ammonium alum finds limited use as a firming agent, though regulatory approvals vary by jurisdiction. Food safety specialists often search for "ammonium ferric sulfate food additive safety data" to ensure compliance with local regulations. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has established an acceptable daily intake (ADI) of 0-0.6 mg/kg body weight for aluminum-containing compounds, including certain alums.

Storage and handling recommendations emphasize keeping ammonium ferric sulfate crystals in airtight containers at room temperature to prevent efflorescence. Industrial users frequently inquire about "bulk ammonium ferric sulfate storage solutions" to maintain product stability during long-term storage. Properly stored material typically maintains >98% purity for 24 months, though periodic requalification is recommended for critical applications.

Emerging research explores ammonium ferric sulfate hexahydrate formulations for battery applications, particularly in iron-based redox flow batteries. Energy storage specialists search for "iron electrolyte stability ammonium ferric sulfate" as they evaluate cost-effective alternatives to vanadium systems. Preliminary studies show promising cycle life exceeding 1,000 charge-discharge cycles with proper electrolyte management.

Quality control protocols for technical grade ammonium ferric sulfate typically include spectrophotometric iron determination, sulfate content analysis via gravimetry, and pH measurement of aqueous solutions. Laboratories performing "ammonium ferric sulfate purity testing methods" often employ ICP-MS for trace metal analysis and Karl Fischer titration for moisture content determination.

The global market for ferric ammonium alum powder reflects increasing demand from developing economies improving their water infrastructure. Market analysts track "ammonium ferric sulfate price trends 2024" as production scales up to meet growing industrial needs. Current pricing typically ranges between $800-$1,200 per metric ton depending on purity and packaging specifications.

Environmental impact assessments confirm that ammonium iron(III) sulfate dodecahydrate exhibits lower ecotoxicity compared to many alternative coagulants. Wastewater treatment plants evaluating "ammonium ferric sulfate sludge volume index" report 15-20% reduction in sludge production compared to aluminum-based treatments, significantly lowering disposal costs.

Recent innovations include modified ammonium ferric sulfate formulations with enhanced solubility characteristics for cold weather applications. Civil engineers in northern climates search for "winter-effective water treatment chemicals" that maintain performance below 5°C. New additive technologies have demonstrated reliable coagulation at temperatures as low as -10°C in pilot studies.

As regulatory frameworks evolve, manufacturers increasingly provide "ammonium ferric sulfate SDS documentation" compliant with GHS standards. The latest safety data sheets emphasize proper personal protective equipment (PPE) including nitrile gloves and eye protection when handling concentrated solutions, though the compound generally presents low acute toxicity risks.

Academic laboratories continue to investigate novel applications, with recent studies examining ferric ammonium alum catalytic properties in organic synthesis. Chemistry researchers explore "ammonium ferric sulfate oxidation mechanisms" for developing greener synthetic pathways. The compound's mild oxidizing characteristics show particular promise in alcohol oxidation reactions.

With sustainability becoming a key industry driver, life cycle assessments of ammonium ferric sulfate production processes help identify opportunities for energy and resource efficiency. Process engineers frequently search for "ammonium ferric sulfate manufacturing best practices" to reduce carbon footprints while maintaining product quality.